Cas no 642-05-7 (Alloimperatorin)

• Product Name: Alloimperatorin
• CAS No: 642-05-7
• MF: C₁₆H₄O₄
• MW: 260.20056438446
• CID: 509836
• Update Time: 2025-05-19

Alloimperatorin Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-hydroxy-4-(3-methyl-2-buten-1-yl)-
• 9-hydroxy-4-(3-methylbut-2-enyl)furo[3,2-g]chromen-7-one
• 8-Hydroxy-5-isopentyl-6,7:4',5'-furocumarin
• Prangenidin
• Alloimperatorin
• NSC 301051
• 9-Hydroxy-4-(3-methyl-2-buten-1-yl)-7H-furo[3,2-g][1]benzopyran-7-one
• allo-imperatorin
• KDXVVZMYSLWJMA-UHFFFAOYSA-N
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-4-(3-methyl-2-butenyl)-
• 3043NX3603
• 9-hydroxy-4-(3-methylbut-2-en-1-yl)-7H-furo[3,2-g]chromen-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-hydroxy-4-(3-methyl-2-butenyl)-
• STK691969
• NSC301051
• 9085AF
• 9

• Inchi： 1S/C16H4O4/c1-9(2)3-4-10-11-5-6-13(17)20-16(11)14(18)15-12(10)7-8-19-15/h5-8H
• InChI Key： ARADOFYCFZRVAV-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C2=C(OC(C=C2)=O)C([O])=C2C=1C=CO2)/[C] |^1:0,2,13,19,^4:3|

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.28
• XLogP3: 3.9
• Topological Polar Surface Area: 59.7

Experimental Properties

• Color/Form: Powder
• Density: 1.298
• Melting Point: 224-225 ºC
• Boiling Point: 476.1°C at 760 mmHg
• Flash Point: 241.8°C
• Refractive Index: 1.641
• PSA: 63.58000
• LogP: 3.75350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-hydroxypsoralens
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri

Additional information on Alloimperatorin

Exploring Alloimperatorin (CAS No. 642-05-7): A Comprehensive Overview of Its Properties and Applications

Alloimperatorin (CAS No. 642-05-7) is a naturally occurring furanocoumarin derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, structurally related to imperatorin, is found in various medicinal plants, including Angelica dahurica and Cnidium monnieri. Its unique chemical properties and pharmacological effects make it a subject of interest for researchers in phytochemistry, drug discovery, and natural product development.

The growing demand for natural bioactive compounds in modern medicine has propelled studies on Alloimperatorin. Recent trends in Google searches and AI-driven queries reveal increasing curiosity about its anti-inflammatory effects, neuroprotective potential, and skin health benefits. These topics align with current consumer interests in holistic wellness and plant-based therapeutics, making Alloimperatorin a relevant subject for both scientific and public discourse.

From a chemical perspective, Alloimperatorin (CAS No. 642-05-7) exhibits a distinctive molecular structure characterized by a furan ring fused to a coumarin backbone. This configuration contributes to its photochemical properties and biological interactions. Analytical techniques such as HPLC and mass spectrometry are commonly employed to study its purity and concentration in plant extracts, addressing common questions about extraction methods and standardization processes that frequently appear in scientific literature searches.

The pharmacological profile of Alloimperatorin includes demonstrated antioxidant activity and enzyme modulation capabilities. Research suggests potential applications in managing oxidative stress-related conditions, a topic that consistently ranks high in health-related searches. Its interaction with cytochrome P450 enzymes also makes it relevant to discussions about drug metabolism and herb-drug interactions, addressing concerns frequently raised by healthcare professionals and integrative medicine practitioners.

In cosmetic science, Alloimperatorin has emerged as a compound of interest for its potential skin-brightening effects and UV-protective qualities. These properties align with the booming market for natural skincare ingredients, responding to consumer searches for plant-based alternatives to synthetic actives. Formulation challenges and stability considerations for this compound in topical products represent another area of active investigation and frequent queries from cosmetic chemists.

The biosynthesis of Alloimperatorin in plants involves complex phenylpropanoid pathways, a subject that attracts researchers interested in plant secondary metabolism and biotechnological production of valuable phytochemicals. Recent advances in plant tissue culture and metabolic engineering approaches to enhance Alloimperatorin yield address sustainability concerns in the natural products industry, reflecting current priorities in green chemistry and eco-friendly sourcing.

Quality control aspects of Alloimperatorin (CAS No. 642-05-7) remain crucial for its reliable application in various fields. Analytical method development for purity assessment and content determination responds to the needs of quality assurance professionals, while stability studies under different storage conditions provide practical information for product developers. These technical details frequently appear in professional forums and specialized search queries.

Emerging research directions for Alloimperatorin include its potential role in metabolic syndrome management and gut microbiota modulation, topics that have gained substantial traction in nutritional science and preventive medicine discussions. The compound's multi-target activity makes it particularly interesting in the context of systems pharmacology approaches, addressing the current shift toward network-based drug discovery strategies in pharmaceutical research.

From a commercial perspective, the market for Alloimperatorin reflects broader trends in the botanical extracts industry, with increasing demand for standardized phytochemicals and evidence-based herbal products. Supply chain considerations, including sustainable harvesting practices and extraction optimization, respond to industry concerns about scalability and environmental impact, frequently discussed in trade publications and B2B platforms.

In conclusion, Alloimperatorin (CAS No. 642-05-7) represents a fascinating intersection of traditional knowledge and modern science. Its diverse biological activities, coupled with growing consumer interest in plant-derived therapeutics and natural wellness solutions, ensure its continued relevance in multiple research and application domains. Future studies will likely explore its molecular mechanisms in greater depth and expand its practical applications in health and personal care formulations.